Cas no 663611-60-7 (Benzoic acid, 4-(2-chloro-5-fluoro-4-pyrimidinyl)-)

• Product Name: Benzoic acid, 4-(2-chloro-5-fluoro-4-pyrimidinyl)-
• CAS No: 663611-60-7
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 1709250
• PubChem ID: 85941970
• Update Time: 2025-04-21

Benzoic acid, 4-(2-chloro-5-fluoro-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-chloro-5-fluoro-4-pyrimidinyl)-
• 4-(2-chloro-5-fluoropyrimidin-4-yl)benzoic acid
• OUHOADGJQWZRDE-UHFFFAOYSA-N
• 663611-60-7
• DB-304913
• 4-(2-chloro-5-fluoropyrimidin-4-yl)-benzoic acid
• SCHEMBL5394229

• Inchi： 1S/C11H6ClFN2O2/c12-11-14-5-8(13)9(15-11)6-1-3-7(4-2-6)10(16)17/h1-5H,(H,16,17)
• InChI Key： OUHOADGJQWZRDE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C2C=CC(C(=O)O)=CC=2)=N1)F

Computed Properties

• Exact Mass: 252.01028
• Monoisotopic Mass: 252.0101833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08